Cas no 1343726-37-3 (4-chloro-2-(cyclopentylsulfanyl)benzoic acid)
4-chloro-2-(cyclopentylsulfanyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-(cyclopentylsulfanyl)benzoic acid
-
- Inchi: 1S/C12H13ClO2S/c13-8-5-6-10(12(14)15)11(7-8)16-9-3-1-2-4-9/h5-7,9H,1-4H2,(H,14,15)
- InChI Key: JSSFYEQJVOACAC-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(Cl)C=C1SC1CCCC1
4-chloro-2-(cyclopentylsulfanyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C610595-10mg |
4-chloro-2-(cyclopentylsulfanyl)benzoic acid |
1343726-37-3 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C610595-50mg |
4-chloro-2-(cyclopentylsulfanyl)benzoic acid |
1343726-37-3 | 50mg |
$ 250.00 | 2022-06-06 | ||
| TRC | C610595-100mg |
4-chloro-2-(cyclopentylsulfanyl)benzoic acid |
1343726-37-3 | 100mg |
$ 365.00 | 2022-06-06 | ||
| Chemenu | CM476765-250mg |
4-chloro-2-(cyclopentylsulfanyl)benzoic acid |
1343726-37-3 | 95%+ | 250mg |
$535 | 2023-03-27 | |
| Chemenu | CM476765-500mg |
4-chloro-2-(cyclopentylsulfanyl)benzoic acid |
1343726-37-3 | 95%+ | 500mg |
$826 | 2023-03-27 | |
| Chemenu | CM476765-1g |
4-chloro-2-(cyclopentylsulfanyl)benzoic acid |
1343726-37-3 | 95%+ | 1g |
$1052 | 2023-03-27 | |
| Enamine | EN300-138165-0.05g |
4-chloro-2-(cyclopentylsulfanyl)benzoic acid |
1343726-37-3 | 90% | 0.05g |
$226.0 | 2023-11-13 | |
| Enamine | EN300-138165-0.1g |
4-chloro-2-(cyclopentylsulfanyl)benzoic acid |
1343726-37-3 | 90% | 0.1g |
$337.0 | 2023-11-13 | |
| Enamine | EN300-138165-0.25g |
4-chloro-2-(cyclopentylsulfanyl)benzoic acid |
1343726-37-3 | 90% | 0.25g |
$481.0 | 2023-11-13 | |
| Enamine | EN300-138165-0.5g |
4-chloro-2-(cyclopentylsulfanyl)benzoic acid |
1343726-37-3 | 90% | 0.5g |
$758.0 | 2023-11-13 |
4-chloro-2-(cyclopentylsulfanyl)benzoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 4-chloro-2-(cyclopentylsulfanyl)benzoic acid
Recent Advances in the Study of 4-Chloro-2-(cyclopentylsulfanyl)benzoic Acid (CAS: 1343726-37-3)
The compound 4-chloro-2-(cyclopentylsulfanyl)benzoic acid (CAS: 1343726-37-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have demonstrated that 4-chloro-2-(cyclopentylsulfanyl)benzoic acid exhibits selective binding affinity towards certain protein targets, making it a candidate for the treatment of inflammatory and metabolic disorders. The compound's ability to modulate these pathways has been validated through in vitro and in vivo studies, highlighting its therapeutic relevance.
In addition to its pharmacological properties, recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 4-chloro-2-(cyclopentylsulfanyl)benzoic acid. Novel catalytic systems and green chemistry approaches have been employed to optimize the synthesis process, reducing environmental impact and enhancing yield. These developments are crucial for the compound's transition from laboratory-scale research to industrial production.
Furthermore, structural-activity relationship (SAR) studies have been conducted to explore modifications of the core structure of 4-chloro-2-(cyclopentylsulfanyl)benzoic acid. These investigations aim to enhance its bioactivity and reduce potential side effects. Preliminary results suggest that certain derivatives exhibit improved pharmacokinetic profiles, paving the way for next-generation therapeutics.
The safety and toxicity profile of 4-chloro-2-(cyclopentylsulfanyl)benzoic acid has also been a focal point of recent research. Comprehensive toxicological assessments have indicated that the compound has a favorable safety margin at therapeutic doses, with minimal off-target effects. These findings support its potential for clinical development and further preclinical testing.
In conclusion, the ongoing research on 4-chloro-2-(cyclopentylsulfanyl)benzoic acid (CAS: 1343726-37-3) underscores its significance in the field of chemical biology and drug discovery. Its unique properties, combined with recent synthetic and pharmacological advancements, position it as a promising candidate for therapeutic applications. Future studies will likely focus on optimizing its efficacy and safety, as well as exploring its potential in combination therapies.
1343726-37-3 (4-chloro-2-(cyclopentylsulfanyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)